Cas no 1823869-53-9 (4-Chloro-2-methoxypyrimidine-5-carbonitrile)

4-Chloro-2-methoxypyrimidine-5-carbonitrile structure
1823869-53-9 structure
Product Name:4-Chloro-2-methoxypyrimidine-5-carbonitrile
CAS No:1823869-53-9
MF:C6H4ClN3O
MW:169.568459510803
CID:4727931
PubChem ID:72183333
Update Time:2024-11-07

4-Chloro-2-methoxypyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methoxypyrimidine-5-carbonitrile
    • 1823869-53-9
    • 5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy-
    • F87186
    • SCHEMBL20298442
    • MFCD27923324
    • SB56140
    • Inchi: 1S/C6H4ClN3O/c1-11-6-9-3-4(2-8)5(7)10-6/h3H,1H3
    • InChI Key: DGCBTBNJYDUXPP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NC(=N1)OC

Computed Properties

  • Exact Mass: 169.0042895g/mol
  • Monoisotopic Mass: 169.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8
  • XLogP3: 1.2

4-Chloro-2-methoxypyrimidine-5-carbonitrile Pricemore >>

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